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Compound of Interest

Compound Name: 5-Chloro-2-fluorotoluene

Cat. No.: B1349765

An In-depth Technical Guide to 5-Chloro-2-fluorotoluene

Abstract

5-Chloro-2-fluorotoluene, with CAS number 452-66-4, is a halogenated aromatic compound
that serves as a crucial intermediate in the synthesis of a variety of fine chemicals,
pharmaceuticals, and agrochemicals.[1][2] Its unique molecular structure, featuring chlorine,
fluorine, and methyl substituents on a benzene ring, imparts specific reactivity that makes it a
versatile building block in organic synthesis.[3] This document provides a comprehensive
overview of the chemical and physical properties, spectroscopic data, synthesis, reactivity,
applications, and safety information for 5-Chloro-2-fluorotoluene, intended for researchers
and professionals in the fields of chemistry and drug development.

Chemical and Physical Properties

5-Chloro-2-fluorotoluene is a colorless to nearly colorless liquid.[1] A summary of its key
chemical and physical properties is presented in Table 1.
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Property Value
CAS Number 452-66-4[4]
Molecular Formula C7HeCIF[5]

Molecular Weight 144.57 g/mol [1][4]

IUPAC Name 4-Chloro-1-fluoro-2-methylbenzene[1]
Synonyms 5-Chloro-2-fluorotoluene[5]

Appearance Colorless to almost colorless clear liquid[1]
Density 1.188 g/mL at 25 °C[4][6]

Boiling Point 157-159 °C at 752 mmHg[4][6]

Flash Point 49 °C (120.2 °F) - closed cup[4]

Refractive Index (n20/D) 1.4995[4][6]

LogP 3.28[5]

Vapor Pressure

2.8£0.3 mmHg at 25°CJ[5]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of 5-

Chloro-2-fluorotoluene.

'H NMR Spectroscopy

The proton NMR spectrum provides information about the hydrogen atoms in the molecule.

Assignment

Chemical Shift (ppm)

A 7.109
B 7.064
C 6.885
D (CHs) 2.212
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Note: Data corresponds to a 399.65 MHz spectrum in CDCls.[7]

Synthesis and Reactivity
Synthesis

A common method for the preparation of 5-Chloro-2-fluorotoluene involves a diazotization-
fluorination sequence starting from 5-chloro-2-methylaniline (also known as 5-chloro-2-

aminotoluene).[8]

Synthesis of 5-Chloro-2-fluorotoluene

5-Chloro-2-methylaniline

. Anhydrous HF (Salification)
2. NaNO: (Diazotization)
(-3to 0 °C)

Diazonium Salt Intermediate

hermal Decomposition
(0-40 °C)

5-Chloro-2-fluorotoluene

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Chloro-2-fluorotoluene.

Reactivity

5-Chloro-2-fluorotoluene undergoes typical electrophilic aromatic substitution reactions. The
directing effects of the substituents (ortho, para-directing methyl and fluorine; ortho, para-
directing but deactivating chlorine) influence the position of substitution.
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Key reactions include:

 Nitration: Can be nitrated using solid acid catalysts under mild conditions to form nitro
derivatives.[1]

» Friedel-Crafts Alkylation: Reacts with alkyl halides in the presence of a Lewis acid to
introduce alkyl groups to the aromatic ring.[1]

e Halogenation: Further halogenation can occur at available positions on the ring through
electrophilic substitution.[1]

Reactivity of 5-Chloro-2-fluorotoluene

5-Chloro-2-fluorotoluene

Nitration Friedel-Crafts Alkylation Further Halogenation
(e.g., HNOs3/H2S0a4) (e.g., R-X/AICIs) (e.g., Brz2/FeBrs)

Click to download full resolution via product page

Caption: Key chemical reactions of 5-Chloro-2-fluorotoluene.

Applications

5-Chloro-2-fluorotoluene is a valuable intermediate in several industrial sectors.

e Pharmaceutical Industry: It is a key building block in the synthesis of various active
pharmaceutical ingredients (APIs), including antihypertensives, antitumor agents, and
antiviral drugs.[9] It is specifically noted for its use in preparing potent calcium (Ca++)
agonists and topically active carbonic anhydrase inhibitors for glaucoma treatment.[2][3]
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e Agrochemicals: Used in the manufacturing of pesticides and herbicides.[1]
o Chemical Industry: Serves as a precursor for dyes, pigments, and specialty chemicals.[1][9]

o Material Science: Utilized in the development of new materials such as liquid crystals and
OLEDs.[1][9]

Application Workflow

Synthesis of Dyes, OLEDs

5-Chloro-2-fluorotoluene | (Intermediate) Synthesis of Pesticides p-| Agrochemicals

Synthesis of APIs
(e.g., Carbonic Anhydrase Inhibitors)

Specialty Chemicals & Materials

| Pharmaceuticals

Click to download full resolution via product page
Caption: Role of 5-Chloro-2-fluorotoluene as a chemical intermediate.
Experimental Protocols
Synthesis of 5-Chloro-2-fluorotoluene from 5-Chloro-2-

methylaniline

This protocol is based on the diazotization method.[8]
Materials:

e 5-chloro-2-methylaniline

¢ Anhydrous hydrofluoric acid (HF)

e Sodium nitrite (NaNO2)
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» Reaction vessel suitable for HF, equipped with cooling and dropping funnel.
Procedure:

« Salification: Cool the anhydrous hydrofluoric acid (2-5 molar equivalents) to 5-7 °C in the
reaction vessel. Add 5-chloro-2-methylaniline (1 molar equivalent) dropwise over several
hours while maintaining the temperature. After the addition is complete, allow the mixture to
react for an additional 1-3 hours.

» Diazotization: Cool the resulting mixture to between -3 °C and 0 °C. Add a solution of sodium
nitrite (1-1.5 molar equivalents) dropwise, ensuring the temperature does not exceed 0 °C.
The addition should be carried out over 8-10 hours. Stir the reaction mixture for another 1-3
hours at this temperature.

o Thermolysis: Warm the reaction mixture to between 0 °C and 40 °C. The diazonium salt will
decompose, releasing nitrogen gas and forming the desired 5-Chloro-2-fluorotoluene.

o Work-up and Purification: The product can be isolated by extraction and purified by
distillation.

Safety Information

5-Chloro-2-fluorotoluene is a hazardous and flammable chemical.[9][10] All handling should
be performed in a well-ventilated area, and appropriate personal protective equipment (PPE)
must be worn.[4]
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Hazard Information Details

Signal Word Warning[4]

H226: Flammable liquid and vapor.[4][10] H315:

Causes skin irritation.[4][10] H319: Causes
Hazard Statements ) S

serious eye irritation.[4][10] H335: May cause

respiratory irritation.[4][10]

P210: Keep away from heat/sparks/open
flames/hot surfaces. No smoking.[4] P233: Keep
container tightly closed.[4] P280: Wear
protective gloves/eye protection/face protection.
[4] P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Precautionary Statements

Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

) ) Eyeshields, faceshields, gloves, respirator with
Personal Protective Equipment ] ]
appropriate filter (e.g., type ABEK).[4]

Storage Class 3 - Flammable liquids[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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